
Application Notes & Protocols: Detection of
Delayed Neutrons from Nitrogen-17

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461 Get Quote
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Introduction Nitrogen-17 (N-17) is a short-lived radioisotope of nitrogen with a half-life of 4.173

seconds.[1] It is of significant interest in nuclear science and engineering primarily because it is

a potent beta-delayed neutron emitter.[1][2] Upon beta decay, N-17 populates excited states of

Oxygen-17 (O-17), which are energetic enough to subsequently emit a neutron.[3][4] This two-

step process, where the neutron emission is "delayed" by the half-life of the initial beta decay,

is crucial for various applications. While over 99% of neutrons from fission are emitted promptly

(within ~10⁻¹⁴ seconds), this small fraction of delayed neutrons is fundamental for the control

and safety of nuclear reactors.[5][6] Furthermore, N-17 serves as a valuable calibration source

for large-scale antineutrino detectors used in reactor monitoring and nuclear nonproliferation

efforts due to its distinct beta-correlated neutron signature.[7][8]

Principle of N-17 Delayed Neutron Emission
The emission of delayed neutrons from N-17 is a two-stage nuclear decay process.

Beta Decay: A Nitrogen-17 nucleus (7 protons, 10 neutrons) first undergoes beta-minus (β⁻)

decay, transforming one of its neutrons into a proton. This results in an excited nucleus of

Oxygen-17 (O-17*), which now has 8 protons and 9 neutrons.

Neutron Emission: In approximately 95.1% of these decays, the O-17 nucleus is left in an

excited state with sufficient energy (i.e., above the neutron separation energy) to be unstable
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against nucleon emission.[1][3] It almost instantaneously de-excites by ejecting a neutron,

resulting in a stable Oxygen-16 nucleus.[3][4]

The overall reaction can be summarized as: ¹⁷N → ¹⁷O* + e⁻ + ν̅ₑ ¹⁷O* → ¹⁶O + n

The delay in the neutron emission is governed by the 4.173-second half-life of the initial N-17

beta decay.[1]
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Figure 1: Decay pathway of Nitrogen-17 leading to delayed neutron emission.

Detection Techniques
Neutrons are uncharged particles and cannot be detected directly. Their detection relies on

observing the secondary charged particles produced from neutron-induced nuclear reactions

within a detector medium.[3] For the fast neutrons emitted by N-17, this typically requires a

moderator to slow them down to thermal energies where detector cross-sections are much

higher.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemlin.org/isotope/nitrogen-17
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=9131&context=utk_graddiss
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=9131&context=utk_graddiss
https://en.wikipedia.org/wiki/Radioactive_decay
https://www.chemlin.org/isotope/nitrogen-17
https://www.benchchem.com/product/b1197461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197461?utm_src=pdf-body
https://trace.tennessee.edu/cgi/viewcontent.cgi?article=9131&context=utk_graddiss
https://www.nrc.gov/docs/ml1122/ml11229a713.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Detector Types:

Gas-Filled Proportional Counters: These are the most common detectors for this application.

They are typically surrounded by a moderating material like polyethylene to thermalize the

fast neutrons from N-17.[7][9]

Helium-3 (³He) Counters: These detectors operate via the ³He(n,p)³H reaction, which has

a very high cross-section for thermal neutrons.[10] The resulting proton and triton cause

ionization within the gas, generating a detectable electrical pulse. They offer excellent

gamma-ray discrimination but are limited by the global shortage and high cost of ³He gas.

[11][12]

Boron Trifluoride (BF₃) Counters: A common alternative, BF₃ counters use boron enriched

in the ¹⁰B isotope.[10] The detection mechanism is the ¹⁰B(n,α)⁷Li reaction.[10] While

effective, they are generally less sensitive than ³He tubes, and the BF₃ gas is toxic and

corrosive, requiring higher operating voltages.[9][12]

Scintillation Detectors: Certain materials scintillate (emit light) when struck by radiation.

Photomultiplier tubes (PMTs) then convert this light into an electrical signal.

Lithium-6 (⁶Li) Glass Scintillators: These are another alternative technology for thermal

neutron detection.[13]

Beta-Neutron Coincidence: For advanced applications like creating a time-tagged neutron

source, a plastic scintillator can be used to detect the beta particle from the initial N-17

decay.[7] A subsequent signal in a nearby neutron detector (like a BF₃ array) within a short

time window confirms a true delayed neutron event, significantly reducing background

noise.[7]

Data Summary Tables
Table 1: Nuclear Data for N-17 Delayed Neutron Emission
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Property Value Reference

Half-life (T½) 4.173 ± 0.004 s [1]

Beta Decay Energy (Qβ) 8.679 MeV [1]

Decay Mode: β⁻, n 95.1 ± 0.7 % [1]

Decay Mode: β⁻ 4.9 ± 0.7 % [1]

| Primary Neutron Energies | ~383 keV, ~1171 keV, ~1700 keV |[14] |

Table 2: Comparison of Common Thermal Neutron Detectors

Feature
Helium-3 (³He)
Proportional Counter

Boron Trifluoride (BF₃)
Proportional Counter

Detection Reaction
³He + n → ³H + p + 0.764
MeV

¹⁰B + n → ⁷Li + α + 2.31
MeV (94% branch)

Typical Efficiency High Moderate

Gamma Sensitivity Low
Low (but slightly higher than

³He)[9]

Advantages
High cross-section, non-toxic,

chemically stable.[12]

Established technology, good

availability.[11]

| Disadvantages | Very expensive due to global ³He shortage.[11] | Gas is toxic and corrosive,

requires higher voltage.[12] |

Experimental Protocol: Measurement of N-17 Half-
Life
Objective: To produce Nitrogen-17 and measure its half-life by detecting its delayed neutron

emissions.

Materials:
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Neutron source for N-17 production (e.g., DT neutron generator).[7]

Target material (e.g., ¹⁷O-enriched water in a polyethylene vial).[7]

Neutron detector array (e.g., BF₃ or ³He tubes).

Polyethylene moderator block.

NIM bin with high voltage power supply, amplifier, and multichannel analyzer (MCA) or

scaler.[15]

Cabling (SHV, BNC).

Control system for cycling the neutron source.

Experimental Setup Data Analysis
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Irradiation Cycle
(e.g., 10s ON)

Step 3:
Counting Cycle
(e.g., 20s OFF)

Step 4:
Acquire Neutron Counts

vs. Time

Step 5:
Measure Background

Step 6:
Subtract Background

Step 7:
Plot Counts vs. Time

Step 8:
Fit Decay Curve &
Calculate Half-Life

Click to download full resolution via product page

Figure 2: Workflow for N-17 delayed neutron measurement and analysis.

Procedure:

System Setup:

Assemble the neutron detectors within the polyethylene moderator block, creating a

central cavity for the sample.

Place the target vial holder in the central cavity.

Connect the detectors to the high voltage supply, amplifier, and MCA according to

standard NIM protocol.[15]

Position the neutron generator to irradiate the target.

N-17 Production and Data Acquisition:
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Set the control system to cycle the neutron generator. A typical cycle for N-17 is 10

seconds of irradiation ("beam on") followed by 20 seconds of counting ("beam off").[7] The

counting only occurs during the beam-off period to avoid detecting prompt neutrons from

the generator.

Begin the cycling process. During each "beam off" period, record the number of neutron

counts detected by the MCA/scaler in short time bins (e.g., 0.5-second intervals).

Repeat for a sufficient number of cycles to accumulate good statistics (e.g., 1-2 hours).[7]

Background Measurement:

Replace the ¹⁷O-enriched water sample with a vial containing natural (unenriched) water

or an empty vial.[7]

Repeat the same cycling and data acquisition procedure for an equivalent amount of time

to measure the background neutron rate.

Data Analysis:

Sum the counts from all cycles for each corresponding time bin.

Subtract the time-binned background data from the N-17 measurement data to get the net

counts.

Plot the net counts (on a logarithmic scale) versus time (on a linear scale) for the "beam

off" period.

The resulting data should show a linear trend, indicative of exponential decay.

Perform a least-squares exponential fit to the data points. The decay constant (λ) is

determined from the slope of the line.

Calculate the half-life using the formula: T½ = ln(2) / λ. The result should be consistent

with the accepted value of ~4.17 seconds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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